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Introduction to Neutron Capture by Ba-132
Neutron capture by the stable isotope Ba-132 (natural abundance: 0.101%) produces Ba-133.

This process can lead to either the ground state (¹³³gBa) or a metastable state (¹³³mBa).

Barium-133 has a long half-life of 10.52 years, decaying via electron capture to Cesium-133,

and emits a complex spectrum of gamma and X-rays, making it a valuable calibration source.

[1] The efficiency of Ba-133 production is directly governed by the neutron capture cross

section of Ba-132, a measure of the probability of this nuclear reaction occurring.

The primary reaction of interest is: ¹³²Ba + n → ¹³³Ba + γ

This reaction can proceed to two different states of the product nucleus:

¹³²Ba(n,γ)¹³³mBa: Formation of the metastable state.

¹³²Ba(n,γ)¹³³gBa: Formation of the ground state.

The total neutron capture cross section is the sum of the cross sections for the formation of

both the metastable and ground states.

Quantitative Cross-Section Data
The neutron capture cross section is highly dependent on the energy of the incident neutron.

For practical applications, the most important values are the thermal cross section (for neutrons

in thermal equilibrium, ~0.0253 eV) and the resonance integral (for epithermal neutrons).
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Table 1: Thermal Neutron Capture Cross Sections (σ₀)
for the ¹³²Ba(n,γ)¹³³Ba Reaction

Product State Cross Section (barns) Reference

Total (¹³³m+gBa) 7.2 ± 0.2
Oak Ridge National Laboratory

(2021)[1]

Total (¹³³m+gBa) 6.5 ± 0.8 LNE-LNHB/CEA[2]

Metastable (¹³³mBa) 0.98 ± 0.15 Ishii (1969)[3]

Metastable (¹³³mBa) 0.5 LNE-LNHB/CEA[2]

Table 2: Resonance Integrals (I₀) for the ¹³²Ba(n,γ)¹³³Ba
Reaction

Product State Resonance Integral (barns) Reference

Total (¹³³m+gBa) 39.9 ± 1.3
Oak Ridge National Laboratory

(2021)[1]

Note: 1 barn = 10⁻²⁴ cm²

In addition to the primary (n,γ) reaction, other neutron-induced reactions can occur at higher

neutron energies, such as the (n,2n) reaction.

Table 3: Cross Section for the ¹³²Ba(n,2n)¹³¹Ba Reaction
at High Energies

Neutron Energy Cross Section (mb) Reference

13-15 MeV range Measured values exist Luo et al. (2017)[4][5]

Nuclear Reaction and Decay Pathway
The neutron capture by Ba-132 leads to the formation of Ba-133, which then decays. The

following diagram illustrates this process.
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Diagram of the Ba-132 neutron capture process and subsequent decay.

Experimental Protocols for Cross-Section
Measurement
The measurement of the Ba-132 neutron capture cross section is predominantly performed

using the activation technique. This method involves irradiating a sample containing Ba-132

with a known neutron flux and then measuring the activity of the produced Ba-133.

Key Steps in the Activation Method:
Sample Preparation:
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A known mass of material containing Ba-132 is prepared. This can be natural barium

carbonate (BaCO₃) or, for higher precision, material enriched in Ba-132.[4][5]

The sample is often encapsulated in a material with a low neutron activation cross section,

such as aluminum foil.[6]

Flux monitor foils (e.g., Gold (Au), Cobalt (Co), Niobium (Nb)) with well-known activation

cross sections are co-irradiated with the barium sample to accurately determine the

neutron flux.[4][5][6]

Irradiation:

The sample and monitor foils are placed in a neutron field for a precisely controlled

duration.

Neutron Sources:

Nuclear Reactors: Provide a high flux of thermal and epithermal neutrons. The High

Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory has been used for such

measurements.[1]

Accelerators: Can be used to produce quasi-monoenergetic neutrons at higher

energies, for instance, via the ³H(d,n)⁴He reaction to study (n,2n) cross sections.[4][5]

To separate the contributions of thermal and epithermal neutrons, irradiations can be

performed with and without a Cadmium (Cd) cover. Cadmium is a strong absorber of

thermal neutrons, so a Cd-covered irradiation primarily measures the activation by

epithermal neutrons.[6]

Activity Measurement:

After irradiation, the sample is removed and its gamma-ray activity is measured over time.

Detector: A high-purity Germanium (HPGe) detector is typically used.[6] HPGe detectors

offer excellent energy resolution, allowing for the precise identification and quantification of

gamma-ray peaks from the decay of Ba-133 and other produced isotopes.

The detector is coupled with a digital spectroscopy system for data acquisition.[6]
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Data Analysis:

The areas of the characteristic gamma-ray peaks of the decay products (e.g., the 276 keV

and 356 keV peaks from Ba-133 decay) are determined from the measured spectra.

Using the known gamma-ray emission probabilities, detector efficiency, irradiation time,

decay constants, and the measured activity, the reaction rate is calculated.

The neutron flux is determined from the activity of the co-irradiated monitor foils.

Finally, the neutron capture cross section is calculated by dividing the reaction rate by the

neutron flux and the number of Ba-132 atoms in the sample.

Experimental Workflow Diagram
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Workflow for the activation method to measure neutron cross sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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